Cas no 1273577-45-9 ((S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride)

• Product Name: (S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride
• CAS No: 1273577-45-9
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD17171384
• CID: 1056364
• Update Time: 2025-05-28

(S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride
• 2-[(3S)-pyrrolidin-3-yl]propan-2-ol hydrochloride

• MDL： MFCD17171384
• Inchi： 1S/C7H15NO.ClH/c1-7(2,9)6-3-4-8-5-6;/h6,8-9H,3-5H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： CLMRAZFIFLFGKM-RGMNGODLSA-N
• SMILES： Cl.OC(C)(C)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 165.09200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 32.26000
• LogP: 1.49760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride

Comprehensive Overview of (S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride (CAS No. 1273577-45-9)

(S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride (CAS No. 1273577-45-9) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a pyrrolidine ring, a common motif in bioactive molecules, coupled with a propanol group, making it a versatile intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies.

The growing interest in chiral building blocks like (S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride aligns with the demand for enantioselective synthesis in modern drug design. Pharmaceutical companies prioritize such compounds to optimize drug efficacy and minimize off-target effects. Recent trends in AI-driven drug discovery have further highlighted the importance of structurally diverse intermediates, with CAS No. 1273577-45-9 frequently appearing in high-throughput screening libraries. Its role in peptide mimetics and receptor modulators is also under investigation, reflecting broader industry shifts toward targeted therapies.

From a synthetic perspective, (S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride is valued for its stereochemical purity, a key parameter in Good Manufacturing Practice (GMP) compliance. Analytical techniques such as HPLC and chiral chromatography are routinely employed to verify its enantiomeric excess (>98%), ensuring reproducibility in downstream applications. The compound’s stability under ambient conditions and compatibility with green chemistry protocols also make it a sustainable choice for industrial-scale production.

Beyond pharmaceuticals, 1273577-45-9 has potential applications in agrochemicals and material science. Its pyrrolidine scaffold is being studied for catalysis and polymer modification, addressing emerging needs in biodegradable materials. As sustainability becomes a global priority, researchers are leveraging such compounds to develop eco-friendly alternatives to traditional petrochemical derivatives.

Frequently asked questions about (S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride include its synthetic routes, handling precautions, and regulatory status. While it is not classified as hazardous, proper laboratory safety measures are recommended. Searches for CAS 1273577-45-9 suppliers or custom synthesis services have surged, reflecting its commercial demand. For researchers, understanding its spectroscopic data (e.g., NMR, IR) and patent landscape is essential to navigate intellectual property considerations.

In summary, (S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride exemplifies the intersection of chiral chemistry and applied life sciences. Its multifaceted utility underscores why CAS No. 1273577-45-9 remains a focal point in both academic and industrial research, driving innovations aligned with precision medicine and sustainable technology.